Cas no 1198-84-1 (4-Hydroxymandelic Acid)

• Product Name: 4-Hydroxymandelic Acid
• CAS No: 1198-84-1
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00149283
• CID: 41045
• PubChem ID: 328
• Update Time: 2025-10-29

4-Hydroxymandelic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2-(4-hydroxyphenyl)acetic acid
• P-hydroxy mandelic acid
• 4-Hydroxymandelic acid
• 4-Hydroxyphenylglycolic acid
• p-Hydroxymandelic acid
• DL-4-Hydroxymandelic acid
• Hydroxy(4-hydroxyphenyl)acetic acid
• 4-Hydroxymandelate
• Mandelic acid, p-hydroxy-
• Dl-4-hydroxymandelicacid
• DL-p-Hydroxymandelic acid
• p-Hydroxyphenylglycolic acid
• 4-Hydroxy-DL-mandelic acid
• (RS)-p-Hydroxymandelic acid
• DL-p-Hydroxyphenylglycolic acid
• YHXHKYRQLYQUIH-UHFFFAOYSA-N
• alpha,4-Dihydroxybenzeneacetic acid
• Benzeneacetic acid, alph
• EN300-204954
• HY-113027
• Benzeneacetic acid, .alpha.,4-dihydroxy-
• 4'-Hydroxymandelic acid
• UNII-HV52GS53BA
• delta-p-hydroxymandelate
• CS-0059383
• p-Hydroxymandelic acid (PHMA)
• D-4-hydroxymandelate
• 2-(4-Hydroxyphenyl)-2-hydroxyacetate
• CHEBI:16388
• parahydroxymandelic acid
• DTXSID70862596
• alpha,4-dihydroxy-Benzeneacetate
• (+/-)-alpha,4-dihydroxy-Benzeneacetic acid
• DL-p-Hydroxymandelate
• FT-0618716
• CHEMBL2087618
• A837374
• (+/-)-.ALPHA.,4-DIHYDROXYBENZENEACETIC ACID
• (+/-)-P-HYDROXYMANDELIC ACID
• EINECS 230-569-2
• P-hydroxy mandelic acid monohydrate
• H-D-ALA-PRO-OHHCL
• DL-alpha,4-Dihydroxyphenylacetic Acid
• alpha,4-Dihydroxybenzeneacetate
• (RS)-p-Hydroxymandelate
• p-hydroxy-Mandelic acid
• Q10395570
• p-Hydroxyphenylglycolate
• 1198-84-1
• delta-4-hydroxymandelate
• 2-(4-Hydroxyphenyl)-2-hydroxyacetic acid
• .alpha.,4-Dihydroxybenzeneacetic acid
• SY113769
• HV52GS53BA
• p-Hydroxymandelate
• (+/-)-alpha,4-dihydroxy-Benzeneacetate
• A804384
• D-p-hydroxymandelate
• (+/-)-4-hydroxymandelic acid
• MFCD00004234
• hydroxy(4-hydroxyphenyl)acetate
• AKOS009156762
• (+-)-4-Hydroxymandelic acid
• 2-(4-hydroxyphenyl)-2-oxidanyl-ethanoic acid
• 4-Hydroxyphenylglycolate
• DS-18506
• NS00014743
• AC-19775
• H0660
• Benzeneacetic acid, alpha,4-dihydroxy-
• D95528
• EINECS 214-839-7
• 2-hydroxy-2-(4-hydroxyphenyl)aceticacid
• DL-4-Hydroxymandelate
• (+-)-alpha,4-Dihydroxybenzeneacetic acid
• 2-(4'-hydroxyphenyl)-2-hydroxyethanoic acid
• AE-562/40848536
• racemic parahydroxymandelic acid
• 4-Hydroxy-DL-mandelate
• DL-p-Hydroxyphenylglycolate
• (+-)-p-Hydroxymandelic acid
• alpha,4-dihydroxy-Benzeneacetic acid
• SCHEMBL352555
• Benzeneacetic acid, ?,4-dihydroxy-
• FT-0625408
• 4-hydroxy-mandelic acid
• p-hydroxy-Mandelate
• 4-HMA
• SY346502
• MFCD00798432
• FH66217
• 4-Hydroxymandelic Acid

• MDL： MFCD00149283
• Inchi： 1S/C8H8O4/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7,9-10H,(H,11,12)
• InChI Key： YHXHKYRQLYQUIH-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Yellowish hydrate solid
• Density: 1.48 g/cm3
• Melting Point: 82-85 °C(lit.)
• Boiling Point: 405.4°C at 760 mmHg
• Flash Point: 213.1ºC
• PSA: 77.76000
• LogP: 0.51020

4-Hydroxymandelic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-Hydroxymandelic Acid

Comprehensive Analysis of 4-Hydroxymandelic Acid (CAS No. 1198-84-1): Properties, Applications, and Research Insights

4-Hydroxymandelic Acid (CAS No. 1198-84-1), also known as 4-HMA or para-hydroxymandelic acid, is a biologically significant organic compound belonging to the class of hydroxy acids. This compound has garnered attention in biochemical research due to its structural similarity to endogenous metabolites like mandelic acid and its potential role in metabolic pathways. With the growing interest in natural metabolites and biochemical intermediates, researchers are increasingly exploring its applications in pharmaceutical synthesis, cosmetic formulations, and analytical chemistry.

The molecular structure of 4-Hydroxymandelic Acid features a hydroxyl group (-OH) at the para position of the benzene ring, which enhances its reactivity and solubility in polar solvents. This property makes it a versatile building block for organic synthesis, particularly in the production of chiral compounds and pharmaceutical intermediates. Recent studies highlight its potential as a precursor for antioxidant agents, aligning with the rising demand for natural antioxidants in nutraceuticals and skincare products.

In the context of biochemical research, 4-Hydroxymandelic Acid is often studied for its role in tyrosine metabolism. It serves as an intermediate in the degradation pathway of aromatic amino acids, linking it to broader discussions on metabolic disorders and personalized medicine. Researchers are investigating its potential as a biomarker for certain neurological conditions, a topic frequently searched in academic databases and AI-driven literature reviews.

From an industrial perspective, the compound’s applications extend to flavor and fragrance industries, where its aromatic properties are valued. The demand for natural flavor enhancers has surged, driven by consumer preferences for clean-label products. Additionally, its use in cosmetic science is being explored, particularly in formulations targeting skin brightening and anti-aging—a hotspot in today’s beauty industry.

Analytical techniques such as HPLC and mass spectrometry are commonly employed to quantify 4-Hydroxymandelic Acid in complex matrices. This aligns with the increasing reliance on high-throughput screening methods in drug discovery and biomarker analysis. The compound’s stability under various pH conditions also makes it a candidate for environmental monitoring studies, addressing queries about pollutant degradation and sustainable chemistry.

In summary, 4-Hydroxymandelic Acid (CAS No. 1198-84-1) is a multifaceted compound with expanding relevance in life sciences and industrial applications. Its integration into green chemistry initiatives and precision medicine research underscores its potential to address contemporary challenges in health and sustainability. As scientific inquiries evolve, this compound is poised to remain a focal point in interdisciplinary studies.